Cas no 35781-36-3 (1-(4-Methyl-3-nitrophenyl)ethan-1-ol)

1-(4-Methyl-3-nitrophenyl)ethan-1-ol is a nitrophenyl derivative characterized by the presence of a methyl group at the 4-position and a nitro group at the 3-position of the phenyl ring, with an ethanol substituent at the 1-position. This compound is of interest in organic synthesis due to its functional groups, which allow for further derivatization, including reduction, oxidation, or substitution reactions. The nitro group enhances reactivity, making it a useful intermediate in pharmaceuticals, agrochemicals, and specialty chemical applications. Its structural features contribute to its utility in constructing complex molecules, particularly in fine chemical and medicinal chemistry research. Proper handling and storage are recommended due to potential sensitivity to light and heat.

1-(4-Methyl-3-nitrophenyl)ethan-1-ol structure

35781-36-3 structure

Product Name:1-(4-Methyl-3-nitrophenyl)ethan-1-ol

CAS No:35781-36-3

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:2128430

PubChem ID:43498322

Update Time:2025-05-27

1-(4-Methyl-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-methyl-3-nitrophenyl)ethan-1-ol
- AFEJLWMIIDXXMN-UHFFFAOYSA-N
- 1-(4-methyl-3-nitrophenyl)ethanol
- NE23357
- Z1381260339
- 1-(4-Methyl-3-nitrophenyl)ethan-1-ol
- Inchi： 1S/C9H11NO3/c1-6-3-4-8(7(2)11)5-9(6)10(12)13/h3-5,7,11H,1-2H3
- InChI Key： AFEJLWMIIDXXMN-UHFFFAOYSA-N
- SMILES： OC(C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 181.074
Monoisotopic Mass: 181.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66

1-(4-Methyl-3-nitrophenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B498570-10mg	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3		10mg	$ 50.00	2022-06-07
TRC	B498570-50mg	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3		50mg	$ 160.00	2022-06-07
TRC	B498570-100mg	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3		100mg	$ 250.00	2022-06-07
Enamine	EN300-104286-0.05g	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3	95.0%	0.05g	$149.0	2025-03-21
Enamine	EN300-104286-0.1g	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3	95.0%	0.1g	$221.0	2025-03-21
Enamine	EN300-104286-0.25g	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3	95.0%	0.25g	$315.0	2025-03-21
Enamine	EN300-104286-0.5g	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3	95.0%	0.5g	$501.0	2025-03-21
Enamine	EN300-104286-1.0g	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3	95.0%	1.0g	$642.0	2025-03-21
Enamine	EN300-104286-2.5g	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3	95.0%	2.5g	$1260.0	2025-03-21
Enamine	EN300-104286-5.0g	1-(4-methyl-3-nitrophenyl)ethan-1-ol	35781-36-3	95.0%	5.0g	$1862.0	2025-03-21